Cas no 1849595-31-8 (Tert-Butyl (6-chloropyrimidin-4-yl)carbamate)
1849595-31-8 structure
Product Name:Tert-Butyl (6-chloropyrimidin-4-yl)carbamate
CAS No:1849595-31-8
MF:C9H12ClN3O2
MW:229.663480758667
MDL:MFCD28400806
CID:4728075
PubChem ID:108181021
Update Time:2024-11-07
Tert-Butyl (6-chloropyrimidin-4-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (6-chloropyrimidin-4-yl)carbamate
- tert-Butyl(6-chloropyrimidin-4-yl)carbamate
- 1849595-31-8
- EN300-3225175
- DB-110521
- SB58271
- CS-0372330
- tert-butyl N-(6-chloropyrimidin-4-yl)carbamate
- SCHEMBL18805591
- Tert-Butyl (6-chloropyrimidin-4-yl)carbamate
-
- MDL: MFCD28400806
- Inchi: 1S/C9H12ClN3O2/c1-9(2,3)15-8(14)13-7-4-6(10)11-5-12-7/h4-5H,1-3H3,(H,11,12,13,14)
- InChI Key: WHVHXPVFUMYVLW-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC=N1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 229.0618043g/mol
- Monoisotopic Mass: 229.0618043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.099
- XLogP3: 2.1
Tert-Butyl (6-chloropyrimidin-4-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM512588-1g |
tert-Butyl (6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 97% | 1g |
$284 | 2023-02-02 | |
| Alichem | A089005327-5g |
tert-Butyl (6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 97% | 5g |
$546.72 | 2023-09-02 | |
| Alichem | A089005327-10g |
tert-Butyl (6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 97% | 10g |
$949.39 | 2023-09-02 | |
| Alichem | A089005327-25g |
tert-Butyl (6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 97% | 25g |
$1591.92 | 2023-09-02 | |
| Enamine | EN300-3225175-0.05g |
tert-butyl N-(6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 0.05g |
$407.0 | 2023-09-04 | ||
| Enamine | EN300-3225175-0.1g |
tert-butyl N-(6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 0.1g |
$427.0 | 2023-09-04 | ||
| Enamine | EN300-3225175-0.25g |
tert-butyl N-(6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 0.25g |
$447.0 | 2023-09-04 | ||
| Enamine | EN300-3225175-0.5g |
tert-butyl N-(6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 0.5g |
$465.0 | 2023-09-04 | ||
| Enamine | EN300-3225175-1.0g |
tert-butyl N-(6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-3225175-2.5g |
tert-butyl N-(6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 2.5g |
$949.0 | 2023-09-04 |
Tert-Butyl (6-chloropyrimidin-4-yl)carbamate Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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